Cas no 2015234-64-5 ((3S)-3-{(benzyloxy)carbonylamino}-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid
• CAS No: 2015234-64-5
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 6422516
• PubChem ID: 165507113
• Update Time: 2025-08-05

(3S)-3-{(benzyloxy)carbonylamino}-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid
• 2015234-64-5
• EN300-1287351
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid

• Inchi： 1S/C15H16N2O4S/c1-10-7-13(22-17-10)12(8-14(18)19)16-15(20)21-9-11-5-3-2-4-6-11/h2-7,12H,8-9H2,1H3,(H,16,20)(H,18,19)/t12-/m0/s1
• InChI Key： OJFYSOJURWPNAW-LBPRGKRZSA-N
• SMILES： S1C(=CC(C)=N1)[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.08307817g/mol
• Monoisotopic Mass: 320.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 117Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid

Introduction to (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methyl-1,2-thiazol-5-yl)propanoic Acid (CAS No. 2015234-64-5)

(3S)-3-{(benzyloxy)carbonylamino}-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid, CAS No. 2015234-64-5), a meticulously crafted compound, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in drug discovery.

The molecular structure of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid incorporates several key functional groups that contribute to its potential therapeutic applications. The presence of a chiral center at the third carbon atom enhances its stereochemical diversity, which is crucial for designing molecules with specific biological interactions. Additionally, the benzyloxy carbonyl group and the 3-methyl-1,2-thiazole moiety introduce functionalities that are known to interact with various biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. The 1,2-thiazole ring is particularly noteworthy due to its prevalence in bioactive molecules and its ability to modulate biological pathways. In particular, studies have shown that thiazole derivatives can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a 3-methyl substituent in the thiazole ring further enhances its pharmacological potential by influencing electronic and steric properties.

One of the most compelling aspects of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid is its potential as a building block for more complex drug candidates. The benzyloxy carbonyl group serves as an excellent protecting group for amino acids during synthetic processes, allowing for controlled modifications and subsequent derivatization. This feature is particularly useful in peptide-based drug design, where precise control over molecular architecture is essential for achieving desired biological activities.

The stereochemistry of this compound plays a pivotal role in its pharmacological profile. The (S)-configuration at the chiral center influences how the molecule interacts with biological targets, potentially leading to enhanced efficacy or selectivity. This aspect has been extensively studied in the context of enzyme inhibition and receptor binding affinity. Researchers have observed that enantiomeric purity significantly impacts the pharmacokinetic and pharmacodynamic properties of drug candidates.

In vitro studies have demonstrated that derivatives of (benzyloxy)carbonylamino}-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid exhibit promising activity against various disease-related targets. For instance, preliminary data suggest that certain analogs may inhibit key enzymes involved in inflammatory pathways, offering potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, the thiazole moiety has shown promise in disrupting bacterial biofilms, making these compounds attractive candidates for novel antibiotics.

The synthesis of (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the chiral center through asymmetric catalysis or resolution techniques, followed by functional group transformations such as carbonylation and thiazole ring formation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

The compound's potential extends beyond traditional pharmaceutical applications. Researchers are exploring its utility in material science and agrochemicals due to its unique structural features. For example, derivatives of this molecule may serve as intermediates in the synthesis of novel polymers with enhanced mechanical properties or as bioactive agents in crop protection formulations.

Emerging evidence also suggests that (S)-configured amino acid derivatives like this compound may play a role in modulating neurological pathways. The ability to influence neurotransmitter release or receptor activity has opened new avenues for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies are underway to evaluate these potential applications further.

The regulatory landscape for novel compounds like (3S)-3-{(benzyloxy)carbonylamino}-3-(3-methyl-1,2-thiazol-5-yl)propanoic acid is stringent but well-defined. Manufacturers must adhere to Good Manufacturing Practices (GMP) and conduct rigorous toxicological assessments before submitting applications for clinical trials or market approval. The growing interest in heterocyclic compounds has prompted regulatory agencies to develop streamlined pathways for evaluating their safety and efficacy.

In conclusion, (CAS No. 2015234-64-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential as a building block for drug development, along with its stereochemical diversity and functional group compatibility, makes it an invaluable asset for researchers striving to create innovative therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.